Cas no 67592-53-4 (1,5-Dioxaspiro[5.5]undecane, 7-bromo-)

• Product Name: 1,5-Dioxaspiro[5.5]undecane, 7-bromo-
• CAS No: 67592-53-4
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 394558
• PubChem ID: 12446594
• Update Time: 2025-04-19

1,5-Dioxaspiro[5.5]undecane, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[5.5]undecane, 7-bromo-
• 11-bromo-1,5-dioxaspiro[5.5]undecane
• DTXSID30498653
• 7-Bromo-1,5-dioxaspiro[5.5]undecane
• 67592-53-4

• Inchi： 1S/C9H15BrO2/c10-8-4-1-2-5-9(8)11-6-3-7-12-9/h8H,1-7H2
• InChI Key： NMWCZCXUVFJFAV-UHFFFAOYSA-N
• SMILES： BrC1CCCCC21OCCCO2

Computed Properties

• Exact Mass: 234.02555
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46